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CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxpropamine (MXPr), chemically known as 2-(3-methoxyphenyl)-2-

(propylamino)cyclohexanone, is a dissociative substance of the arylcyclohexylamine class.[1]

[2] First identified in Denmark in October 2019, it has emerged as a novel psychoactive

substance (NPS) with structural similarities to ketamine and methoxetamine (MXE).[3] As an

NMDA receptor antagonist, MXPr presents a significant area of interest for researchers in

neuroscience, pharmacology, and forensic science.[1] This technical guide provides a

comprehensive overview of the molecular structure elucidation of Methoxpropamine, detailing

the analytical techniques and experimental protocols utilized for its characterization.

Molecular Structure and Properties
The core structure of Methoxpropamine features a cyclohexanone ring substituted at the 2-

position with both a 3-methoxyphenyl group and a propylamino group. This substitution pattern
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is characteristic of the arylcyclohexylamine class of dissociatives.

Property Value Source

Molecular Formula C₁₆H₂₃NO₂ [2]

IUPAC Name
2-(3-methoxyphenyl)-2-

(propylamino)cyclohexanone
[2]

Molar Mass 261.365 g/mol [2]

CAS Number 2504100-71-2 [2]

Synonyms MXPr, 2-Oxo-3'-methoxy-PCPr [4]

Experimental Protocols for Structural Elucidation
The definitive identification and structural confirmation of Methoxpropamine rely on a

combination of modern analytical techniques. The following sections detail the experimental

protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass

Spectrometry (GC-MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. Both ¹H and ¹³C NMR are essential for the unambiguous structural assignment of

MXPr.

¹H and ¹³C NMR Experimental Protocol

Sample Preparation: A sample of 5-10 mg of Methoxpropamine hydrochloride is dissolved

in 0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

Instrumentation: A Bruker Avance III HD 400 MHz spectrometer (or equivalent) equipped with

a 5 mm broadband probe is used.

¹H NMR Acquisition:
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Pulse Sequence: A standard single-pulse sequence (zg30) is employed.

Number of Scans: 16 scans.

Acquisition Time: 3.98 seconds.

Relaxation Delay: 1.0 second.

Spectral Width: 20.5 ppm.

¹³C NMR Acquisition:

Pulse Sequence: A proton-decoupled single-pulse sequence with NOE (zgpg30) is used.

Number of Scans: 1024 scans.

Acquisition Time: 1.36 seconds.

Relaxation Delay: 2.0 seconds.

Spectral Width: 238 ppm.

Data Processing: The acquired Free Induction Decays (FIDs) are processed using

appropriate software (e.g., MestReNova, TopSpin). Processing steps include Fourier

transformation, phase correction, baseline correction, and referencing to the internal

standard.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a cornerstone technique in forensic and analytical chemistry for the separation and

identification of volatile and semi-volatile compounds.

GC-MS Experimental Protocol

Sample Preparation: A 1 mg/mL solution of Methoxpropamine is prepared in methanol.

Instrumentation: An Agilent 7890B Gas Chromatograph coupled to an Agilent 5977A Mass

Selective Detector (or equivalent) is used.
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GC Conditions:

Injection Volume: 1 µL in splitless mode.

Injector Temperature: 280 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to

280 °C at a rate of 20 °C/min, and hold for 5 minutes.

Column: A non-polar capillary column such as a HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness).

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: 40-550 amu.

Data Analysis: The resulting mass spectrum is analyzed for the molecular ion peak and

characteristic fragmentation patterns. The spectrum is compared against spectral libraries for

confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation.

FTIR-ATR Experimental Protocol

Sample Preparation: A small amount of solid Methoxpropamine hydrochloride powder is

placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.
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Instrumentation: A PerkinElmer Spectrum Two FTIR spectrometer (or equivalent) equipped

with a UATR accessory.

Data Acquisition:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16 scans.

Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands

corresponding to the functional groups present in the molecule.

Quantitative Data
The following tables summarize the expected quantitative data from the spectroscopic analysis

of Methoxpropamine.

Table 1: Predicted ¹H NMR Chemical Shifts for Methoxpropamine

Protons Chemical Shift (δ, ppm) Multiplicity

Aromatic (C-H) 6.8 - 7.3 m

Methoxy (-OCH₃) ~3.8 s

Cyclohexanone (CH₂) 1.6 - 2.5 m

Propyl (N-CH₂) ~2.6 t

Propyl (-CH₂-) ~1.5 sext

Propyl (-CH₃) ~0.9 t

Table 2: Predicted ¹³C NMR Chemical Shifts for Methoxpropamine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b16369217/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-methoxpropamine-mxpr-an-in-depth-technical-guide
https://www.benchchem.com/product/b16369217/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-methoxpropamine-mxpr-an-in-depth-technical-guide
https://www.benchchem.com/product/b16369217/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-methoxpropamine-mxpr-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Chemical Shift (δ, ppm)

Carbonyl (C=O) ~210

Aromatic (C-O) ~159

Aromatic (C-C) ~140

Aromatic (C-H) 113 - 130

Quaternary (C-N, C-Ar) ~70

Methoxy (-OCH₃) ~55

Cyclohexanone (CH₂) 22 - 40

Propyl (N-CH₂) ~50

Propyl (-CH₂-) ~23

Propyl (-CH₃) ~11

Table 3: Expected Mass Spectrometry Fragmentation for Methoxpropamine

m/z Proposed Fragment

261 [M]⁺ (Molecular Ion)

232 [M - C₂H₅]⁺

218 [M - C₃H₇]⁺

176 [M - C₃H₇N - CO]⁺

134 [C₉H₁₀O]⁺

121 [C₇H₅O₂]⁺

Table 4: Characteristic FTIR Absorption Bands for Methoxpropamine Hydrochloride
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Wavenumber (cm⁻¹) Functional Group Vibration

2800-3000 C-H Alkane stretch

~1710 C=O Ketone stretch

1580-1600 C=C Aromatic ring stretch

1250-1300 C-O-C Aryl ether stretch

1040-1060 C-O Methoxy stretch

2400-2700 N-H⁺ Secondary amine salt stretch

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Methoxpropamine and the

general workflow for its structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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